![molecular formula C29H27N3O4S B299296 N-{2-[2-(1,2-dihydro-5-acenaphthylenylmethylene)hydrazino]-2-oxoethyl}-N-(2-ethoxyphenyl)benzenesulfonamide](/img/structure/B299296.png)
N-{2-[2-(1,2-dihydro-5-acenaphthylenylmethylene)hydrazino]-2-oxoethyl}-N-(2-ethoxyphenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[2-(1,2-dihydro-5-acenaphthylenylmethylene)hydrazino]-2-oxoethyl}-N-(2-ethoxyphenyl)benzenesulfonamide, commonly known as DAB-1, is a small molecule inhibitor that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of DAB-1 involves the inhibition of specific signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. By inhibiting these pathways, DAB-1 can reduce cell proliferation, induce apoptosis, and reduce inflammation.
Biochemical and physiological effects:
DAB-1 has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the reduction of inflammation. Additionally, DAB-1 has been shown to protect neurons from damage and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using DAB-1 in lab experiments is its specificity for certain signaling pathways, which allows for targeted inhibition of specific cellular processes. However, one limitation of using DAB-1 is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving DAB-1, including further studies on its potential applications in cancer, inflammation, and neurodegenerative diseases. Additionally, future research could focus on improving the specificity and reducing the toxicity of DAB-1, as well as exploring its potential use in combination with other drugs or therapies.
Synthesis Methods
DAB-1 can be synthesized using a multistep process that involves the reaction of 2-ethoxyaniline with 2-chloroethyl benzenesulfonate to form N-(2-ethoxyphenyl)benzenesulfonamide. This intermediate is then reacted with 1,2-dihydro-5-acenaphthylenylmethylene hydrazine to form the final product, DAB-1.
Scientific Research Applications
DAB-1 has been studied for its potential applications in a variety of scientific research areas, including cancer, inflammation, and neurodegenerative diseases. In cancer research, DAB-1 has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In inflammation research, DAB-1 has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. In neurodegenerative disease research, DAB-1 has been shown to protect neurons from damage and improve cognitive function.
properties
Molecular Formula |
C29H27N3O4S |
---|---|
Molecular Weight |
513.6 g/mol |
IUPAC Name |
2-[N-(benzenesulfonyl)-2-ethoxyanilino]-N-[(E)-1,2-dihydroacenaphthylen-5-ylmethylideneamino]acetamide |
InChI |
InChI=1S/C29H27N3O4S/c1-2-36-27-14-7-6-13-26(27)32(37(34,35)24-10-4-3-5-11-24)20-28(33)31-30-19-23-18-17-22-16-15-21-9-8-12-25(23)29(21)22/h3-14,17-19H,2,15-16,20H2,1H3,(H,31,33)/b30-19+ |
InChI Key |
OPXTXHZPEVLKDQ-NDZAJKAJSA-N |
Isomeric SMILES |
CCOC1=CC=CC=C1N(CC(=O)N/N=C/C2=CC=C3CCC4=C3C2=CC=C4)S(=O)(=O)C5=CC=CC=C5 |
SMILES |
CCOC1=CC=CC=C1N(CC(=O)NN=CC2=C3C=CC=C4C3=C(CC4)C=C2)S(=O)(=O)C5=CC=CC=C5 |
Canonical SMILES |
CCOC1=CC=CC=C1N(CC(=O)NN=CC2=CC=C3CCC4=C3C2=CC=C4)S(=O)(=O)C5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.